Cas no 1261805-87-1 (4-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 4-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261805-87-1
• MF: C₁₃H₇BrF₃NO₂
• MW: 346.099393129349
• CID: 4986373
• Update Time: 2025-06-09

4-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H7BrF3NO2/c14-9-2-1-3-10(20-13(15,16)17)11(9)12(19)8-4-6-18-7-5-8/h1-7H
• InChI Key： BZMJZUKCYRNKGC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C1C=CN=CC=1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 4-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine

Comprehensive Overview of 4-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261805-87-1)

4-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261805-87-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine ring linked to a benzoyl group substituted with bromo and trifluoromethoxy functionalities. Such structural motifs are often associated with enhanced bioactivity, making this compound a valuable intermediate in drug discovery and material science.

The growing interest in 4-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine is reflected in its increasing mentions in scientific literature and patent applications. Researchers are particularly intrigued by its potential applications in designing kinase inhibitors and antimicrobial agents, which align with current trends in targeting resistant pathogens and cancer therapeutics. The trifluoromethoxy group, in particular, is known to improve metabolic stability and membrane permeability, key factors in modern drug development.

From a synthetic chemistry perspective, CAS No. 1261805-87-1 serves as a versatile building block for constructing complex molecules. Its bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. This adaptability makes it a sought-after reagent in high-throughput screening and combinatorial chemistry workflows.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing scrutiny on sustainable chemistry, researchers are exploring greener synthetic routes to derivatives of 4-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine. Computational chemistry and AI-driven molecular design are being employed to predict its environmental fate and optimize its synthetic pathways, addressing common search queries about eco-friendly chemical synthesis.

The compound's physicochemical properties, including its lipophilicity (logP) and hydrogen bonding capacity, make it a subject of interest in QSAR studies (Quantitative Structure-Activity Relationship). These studies are crucial for understanding how structural modifications might enhance its biological profile, a topic frequently searched by computational chemists and pharmacologists.

In material science applications, the electron-withdrawing nature of the trifluoromethoxy group in CAS No. 1261805-87-1 has implications for designing organic semiconductors and liquid crystals. This connects to trending searches about advanced functional materials for optoelectronics and display technologies.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy (particularly ¹⁹F NMR due to the fluorine atoms), mass spectrometry, and X-ray crystallography. These methods are essential for quality control in its production and are often queried by analytical chemists working with fluorinated compounds.

As research continues, 4-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine remains at the forefront of innovation in heterocyclic chemistry. Its dual utility in life sciences and materials engineering exemplifies the convergence of disciplines that is characteristic of modern chemical research, making it a compelling subject for both academic and industrial investigations.